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Compound of Interest

Compound Name: Pinealon

Cat. No.: B12403371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and a

representative experimental use of Pinealon peptide (Glu-Asp-Arg), a synthetic tripeptide

bioregulator investigated for its neuroprotective and geroprotective properties.

Chemical and Physical Properties of Pinealon
A thorough understanding of Pinealon's properties is essential for its proper handling and use

in research applications.
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Property Value Source

Amino Acid Sequence Glu-Asp-Arg [1][2][3]

Molecular Formula C15H26N6O8 [2][3]

Molecular Weight 418.407 g/mol [2][3]

Appearance White lyophilized solid [4]

Solubility

High water solubility is

reported.[5] For research

purposes, reconstitution in

bacteriostatic water is

recommended.

Isoelectric Point (pI)

An experimentally determined

pI is not readily available in the

reviewed literature. Based on

its amino acid composition

(two acidic residues: Glutamic

Acid, Aspartic Acid; one basic

residue: Arginine), a theoretical

pI can be estimated to be in

the acidic range. However, this

should be confirmed

experimentally for specific

applications such as isoelectric

focusing.

Reconstitution of Lyophilized Pinealon
Proper reconstitution of lyophilized Pinealon is critical to maintain its stability and biological

activity. It is recommended to work in a sterile environment, such as a laminar flow hood, to

prevent contamination.[6]

Materials:

Vial of lyophilized Pinealon
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Bacteriostatic water (0.9% benzyl alcohol) or sterile water for injection

Sterile syringes and needles

Alcohol swabs

Protocol:

Equilibration: Allow the vial of lyophilized Pinealon to reach room temperature before

opening to prevent condensation, which can compromise the peptide's stability.[7]

Solvent Preparation: Using a sterile syringe, draw the desired volume of bacteriostatic water.

A common reconstitution protocol for a 20 mg vial of Pinealon is to use 3.0 mL of

bacteriostatic water, resulting in a concentration of approximately 6.67 mg/mL.[7]

Reconstitution: Gently inject the bacteriostatic water into the Pinealon vial, directing the

stream against the side of the vial to avoid foaming.[6]

Dissolution: Gently swirl or roll the vial until the lyophilized powder is completely dissolved.

Do not shake or vortex, as this can cause degradation of the peptide.[8][9]

Visual Inspection: The reconstituted solution should be clear and free of any particulate

matter.[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12403371?utm_src=pdf-body
https://peptidedosages.com/single-peptide-dosages/pinealon-20mg-vial-dosage-protocol/
https://www.benchchem.com/product/b12403371?utm_src=pdf-body
https://peptidedosages.com/single-peptide-dosages/pinealon-20mg-vial-dosage-protocol/
https://www.benchchem.com/product/b12403371?utm_src=pdf-body
https://polarispeptides.com/my-account/
https://ironmountainlabz.com/how-to-reconstitute-peptides/
https://www.jpt.com/blog/reconstitute-peptides/
https://www.jpt.com/blog/reconstitute-peptides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Pinealon Reconstitution

Preparation

Reconstitution

Storage

Start

Equilibrate vial to room temperature

1.

Prepare sterile solvent (Bacteriostatic Water)

2.

Gently inject solvent into vial

3.

Gently swirl or roll to dissolve

4.

Visually inspect for clarity

5.

Aliquot solution (optional)

6.

Store at 2-8°C, protected from light

7.

Ready for Experimental Use

8.
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Experimental Workflow for In Vitro Neuroprotection Assay

Cell Culture

Treatment

Oxidative Stress Induction

Analysis

Seed SH-SY5Y cells in plates

Allow cells to adhere overnight

Treat cells with varying concentrations of Pinealon

Incubate for 24 hours

Expose cells to H₂O₂

Incubate for 4-6 hours

Perform Cell Viability Assay (MTT) Measure Intracellular ROS (DCFH-DA)

Data Analysis and Interpretation
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Proposed Signaling Pathway of Pinealon's Neuroprotective Action

Oxidative Stressor
(e.g., H₂O₂, Homocysteine)

Increased Intracellular ROS

ERK 1/2 Activation

Neuronal Apoptosis

Pinealon

Increased Cell Survival

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research]. BenchChem, [2025]. [Online PDF]. Available at:
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peptide-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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